Cas no 1234615-79-2 (benzyl 3-iodopyrrolidine-1-carboxylate)

Benzyl 3-iodopyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its reactive iodine substituent at the 3-position of the pyrrolidine ring. The benzyl carboxylate group enhances stability while allowing selective deprotection when needed. This compound is commonly employed in cross-coupling reactions, such as Suzuki or Sonogashira couplings, due to the iodine's favorable leaving group properties. Its pyrrolidine scaffold is useful in medicinal chemistry for constructing bioactive molecules, including heterocyclic frameworks. The compound's well-defined reactivity and compatibility with various synthetic conditions make it a practical choice for constructing complex nitrogen-containing structures. Proper handling under inert conditions is recommended due to the sensitivity of the C-I bond.
benzyl 3-iodopyrrolidine-1-carboxylate structure
1234615-79-2 structure
Product Name:benzyl 3-iodopyrrolidine-1-carboxylate
CAS No:1234615-79-2
MF:C12H14INO2
MW:331.149535655975
MDL:MFCD20126202
CID:2156905
PubChem ID:66569091
Update Time:2025-05-28

benzyl 3-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-pyrrolidine-1-carboxylic acid benzyl ester
    • benzyl 3-iodopyrrolidine-1-carboxylate
    • DTXSID801256638
    • BENZYL (3R)-3-IODOPYRROLIDINE-1-CARBOXYLATE
    • P12694
    • PB28848
    • 1234615-79-2
    • CS-0055168
    • AS-63339
    • PB16922
    • benzyl3-iodopyrrolidine-1-carboxylate
    • SY321009
    • AKOS026670927
    • PB33486
    • 1-CBZ-3-IODOPYRROLIDINE
    • Phenylmethyl 3-iodo-1-pyrrolidinecarboxylate
    • DB-252511
    • BENZYL (3S)-3-IODOPYRROLIDINE-1-CARBOXYLATE
    • MFCD20126202
    • MDL: MFCD20126202
    • Inchi: 1S/C12H14INO2/c13-11-6-7-14(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2
    • InChI Key: PHSGVWBPCLSEFX-UHFFFAOYSA-N
    • SMILES: IC1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 331.00693g/mol
  • Monoisotopic Mass: 331.00693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.5Ų

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